N1-butyl-N2-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N-butyl-N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]oxamide
• InChI: InChI=1S/C23H32N4O4/c1-3-4-11-24-22(28)23(29)25-17-20(21-6-5-16-31-21)27-14-12-26(13-15-27)18-7-9-19(30-2)10-8-18/h5-10,16,20H,3-4,11-15,17H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key: LWOTXIFIBJDEEI-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(=O)NCC(C1=CC=CO1)N2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C23H32N4O4
• Molecular Weight: 428.5 g/mol
• CAS No.: 877633-64-2

Description

N1-butyl-N2-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H32N4O4 and its molecular weight is 428.533. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity Enhancement

N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO), a related compound, has demonstrated effectiveness in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This method allows for the coupling of a broad range of (hetero)aryl bromides with various (hetero)aryl amines and cyclic secondary amines under relatively low temperatures and catalyst loadings. This process is significant for creating pharmaceutically important building blocks, showcasing the compound's utility in enhancing catalytic activities in organic synthesis (Bhunia, Kumar, & Ma, 2017).

Pharmacological Research

Derivatives of N1-butyl-N2-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide have been synthesized and evaluated for their antidepressant and antianxiety activities. In particular, compounds have been developed that significantly reduced the duration of immobility times in Porsolt’s behavioral despair (forced swimming) test on albino mice, indicating potential antidepressant activity. Moreover, significant antianxiety effects were observed, suggesting these compounds as candidates for further pharmacological evaluation (Kumar et al., 2017).

Synthesis of Trifluoromethyl-Substituted Heteroarenes

Compounds similar to this compound have been used as building blocks for the preparation of trifluoromethyl-substituted heteroarenes, including thiophenes, furans, pyrroles, and piperazines. This synthesis pathway is crucial for developing new synthetic approaches towards pharmacologically active compounds, such as nonsteroidal anti-inflammatory drugs (Sommer et al., 2017).